![molecular formula C24H28N4O2 B3869917 4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)pyrimidine](/img/structure/B3869917.png)
4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)pyrimidine
Overview
Description
4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)pyrimidine, also known as DMMP, is a pyrimidine derivative that has gained significant attention in scientific research due to its potential pharmacological properties. DMMP is a small molecule that has been synthesized through various methods and has been shown to exhibit promising biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)pyrimidine is not fully understood. However, it has been shown to act as an inhibitor of phosphodiesterase 10A (PDE10A), which is an enzyme that plays a role in the regulation of dopamine and cAMP signaling pathways. This compound has also been shown to inhibit the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to exhibit several biochemical and physiological effects. This compound has been shown to decrease the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. This compound has also been shown to inhibit the growth of various tumor cell lines, such as human hepatoma cells and human breast cancer cells. Furthermore, this compound has been shown to exhibit anxiolytic and anti-depressant effects in animal models.
Advantages and Limitations for Lab Experiments
4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)pyrimidine has several advantages and limitations for lab experiments. One of the advantages of this compound is its ability to inhibit PDE10A, which makes it a potential candidate for the treatment of various neurological disorders, such as schizophrenia and Huntington's disease. Another advantage of this compound is its ability to inhibit the growth of tumor cells, which makes it a potential candidate for cancer treatment. However, one of the limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo. Another limitation of this compound is its potential toxicity, which requires further investigation.
Future Directions
There are several future directions for the research on 4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)pyrimidine. One direction is to investigate the potential use of this compound in the treatment of neurological disorders, such as schizophrenia and Huntington's disease. Another direction is to investigate the potential use of this compound in cancer treatment. Furthermore, future research could focus on improving the solubility of this compound and reducing its toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion
This compound is a pyrimidine derivative that has gained significant attention in scientific research due to its potential pharmacological properties. This compound has been synthesized through various methods and has been shown to exhibit promising biochemical and physiological effects. This compound has been studied for its anti-inflammatory, anti-tumor, and anti-viral properties, as well as its potential as an anti-depressant and anti-anxiety agent. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on this compound. Overall, this compound has the potential to be a valuable tool in scientific research and a potential candidate for the treatment of various diseases.
Scientific Research Applications
4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)-2-(4-methyl-1-piperazinyl)pyrimidine has been shown to exhibit potential pharmacological properties, which have led to its use in scientific research. This compound has been studied for its anti-inflammatory, anti-tumor, and anti-viral properties. This compound has also been shown to exhibit potential as an anti-depressant and anti-anxiety agent. Furthermore, this compound has been studied for its potential use in treating drug addiction and withdrawal symptoms.
properties
IUPAC Name |
4-(3,4-dimethoxyphenyl)-6-(4-methylphenyl)-2-(4-methylpiperazin-1-yl)pyrimidine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N4O2/c1-17-5-7-18(8-6-17)20-16-21(19-9-10-22(29-3)23(15-19)30-4)26-24(25-20)28-13-11-27(2)12-14-28/h5-10,15-16H,11-14H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLJKKRJZWXHXBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=NC(=N2)N3CCN(CC3)C)C4=CC(=C(C=C4)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.